5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one

• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: (5Z)-5-(furan-2-ylmethylidene)-3-phenyl-2-piperidin-1-ylimidazol-4-one
• InChI: InChI=1S/C19H19N3O2/c23-18-17(14-16-10-7-13-24-16)20-19(21-11-5-2-6-12-21)22(18)15-8-3-1-4-9-15/h1,3-4,7-10,13-14H,2,5-6,11-12H2/b17-14-
• InChI Key: GRLYKBJZLOUOSE-VKAVYKQESA-N
• Isomeric SMILES: C1CCN(CC1)C2=N/C(=C\C3=CC=CO3)/C(=O)N2C4=CC=CC=C4
• SMILES: C1CCN(CC1)C2=NC(=CC3=CC=CO3)C(=O)N2C4=CC=CC=C4

Description

5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one is a synthetic compound with potential applications in scientific research. This compound is known for its unique chemical structure, which makes it a promising candidate for further investigation. In

Scientific Research Applications

5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one has potential applications in various areas of scientific research, including medicinal chemistry, neuroscience, and pharmacology. This compound has been shown to exhibit anticonvulsant, anxiolytic, and sedative properties in animal models, making it a promising candidate for the development of new drugs for the treatment of neurological disorders.

Mechanism of Action

The exact mechanism of action of 5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one is not fully understood. However, it is believed to act on the GABAergic system, which is involved in the regulation of neuronal excitability and anxiety. This compound may enhance the activity of GABA receptors, leading to increased inhibition of neuronal activity and reduced anxiety.
Biochemical and Physiological Effects:
In animal studies, 5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one has been shown to exhibit anticonvulsant, anxiolytic, and sedative effects. This compound may also have potential neuroprotective effects, as it has been shown to protect against oxidative stress and inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one in lab experiments is its unique chemical structure, which makes it a promising candidate for the development of new drugs for the treatment of neurological disorders. However, one limitation of using this compound is its relatively limited availability and high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one. One potential direction is the development of new drugs based on this compound for the treatment of neurological disorders, such as epilepsy and anxiety. Another direction is the investigation of the molecular mechanisms underlying the compound's effects on the GABAergic system and its potential neuroprotective effects. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy and safety in humans.
Conclusion:
In conclusion, 5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one is a synthetic compound with potential applications in scientific research. This compound has been shown to exhibit anticonvulsant, anxiolytic, and sedative properties in animal models, making it a promising candidate for the development of new drugs for the treatment of neurological disorders. Further studies are needed to fully understand the mechanisms underlying the compound's effects and to determine its optimal use in humans.

Synthesis Methods

The synthesis of 5-(2-furylmethylene)-3-phenyl-2-(1-piperidinyl)-3,5-dihydro-4H-imidazol-4-one involves the reaction of 2-furylcarboxaldehyde and 1-phenylpiperidin-4-one with ammonium acetate and acetic anhydride. The reaction takes place in the presence of a catalyst, such as p-toluenesulfonic acid, and yields the desired product in good yield and purity.